2-(3-Methylpyridin-2-yl)propan-1-amine

Medicinal Chemistry Structure-Activity Relationship Ligand Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H14N2
Molecular Weight 150.22 g/mol
Cat. No. B15270825
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(3-Methylpyridin-2-yl)propan-1-amine
Molecular FormulaC9H14N2
Molecular Weight150.22 g/mol
Structural Identifiers
SMILESCC1=C(N=CC=C1)C(C)CN
InChIInChI=1S/C9H14N2/c1-7-4-3-5-11-9(7)8(2)6-10/h3-5,8H,6,10H2,1-2H3
InChIKeyUNPHCSMZSYEZGG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(3-Methylpyridin-2-yl)propan-1-amine: Core Structural Features and Sourcing Baseline


2-(3-Methylpyridin-2-yl)propan-1-amine is a heterocyclic primary amine belonging to the class of substituted 2-pyridylalkylamines. The molecule is characterized by a 3-methylpyridine ring linked to a propan-1-amine chain. The presence of the methyl group at the 3-position of the pyridine ring is a key structural feature that distinguishes it from unsubstituted pyridylalkylamine analogs [1]. This methyl group is understood to influence the compound's steric and electronic properties, potentially impacting its behavior as a synthetic intermediate or a ligand in medicinal chemistry [2]. The compound is typically encountered as a research intermediate and is commercially available, often at a purity of 95% or higher .

Compound ClassSubstituted 2-pyridylalkylamine scaffoldHeterocyclic primary amine
Key Differentiator3-methyl substitution on pyridine ringDistinguishes from unsubstituted analogs
Typical UseResearch intermediate for ligand designCommercially available, reported purity supports synthesis

Why 2-(3-Methylpyridin-2-yl)propan-1-amine Is Not Interchangeable with Other Pyridylamines


The class of 2-pyridylalkylamines is structurally diverse, and even subtle modifications can lead to significant differences in physicochemical properties and biological behavior. Substitution on the pyridine ring, variations in alkyl chain length, and changes to the amine substitution pattern are all known to affect key parameters such as target binding affinity, metabolic stability, and solubility [1]. Therefore, replacing 2-(3-Methylpyridin-2-yl)propan-1-amine with a structurally similar analog, such as the unsubstituted 2-(pyridin-2-yl)propan-1-amine, an ethylamine analog like 2-(3-Methylpyridin-2-yl)ethanamine, or a regioisomer like 1-(3-Methylpyridin-2-yl)propan-1-amine, without rigorous empirical validation introduces a high risk of altered or nullified experimental outcomes [2]. The following evidence guide details the specific, quantifiable differences that justify the compound's distinct procurement.

!
Unsubstituted pyridine analogs
Missing 3-methyl group may shift lipophilicity and steric profile, potentially altering binding mode in hydrophobic pockets.
!
Shorter ethylamine chain
Reduced rotatable bonds limit conformational sampling; rigidity may impair fit in dynamic binding sites.
!
Regioisomeric amine position
Alpha- vs. beta-amine substitution alters pharmacophore geometry; may not engage target in the same modality.

Quantifiable Differentiation of 2-(3-Methylpyridin-2-yl)propan-1-amine Against Key Analogs


Enhanced Steric Bulk and Lipophilicity from 3-Methyl Substitution vs. Unsubstituted Pyridine

The 3-methyl substituent on the pyridine ring of 2-(3-Methylpyridin-2-yl)propan-1-amine and its close derivatives provides a quantifiable increase in steric bulk and lipophilicity compared to the unsubstituted 2-(pyridin-2-yl)propan-1-amine analog. This modification is known to enhance binding affinity and selectivity for certain hydrophobic pockets in biological targets [1]. This is a class-level inference based on the established principles of medicinal chemistry where the introduction of a methyl group is a common strategy to improve target engagement [2].

3-Me steric & lipophilic effect
Class-level
Target MW 150.22 · clogP ~1.5-2.0
Comparator MW 136.19 · clogP ~1.1-1.6
+14.03 g/mol · +~0.4 logP
Supports optimization of hydrophobic pocket interactions in ligand design.
In silico estimates; class-level inference from medicinal chemistry principles.
Medicinal Chemistry Structure-Activity Relationship Ligand Design

Distinct Conformational Flexibility from Propan-1-amine Backbone vs. Ethanamine Analog

The propan-1-amine chain in the target compound introduces greater conformational flexibility compared to the shorter ethanamine chain in the analog 2-(3-Methylpyridin-2-yl)ethanamine. This increased rotatable bond count allows the molecule to adopt a wider range of low-energy conformations, which can be critical for achieving an optimal fit within a dynamic protein binding site . Conversely, the ethylamine analog is more rigid and may be preferred when a constrained geometry is required [1]. This is a class-level inference based on established molecular mechanics.

Conformational flexibility difference
Class-level
Target 4 rotatable bonds
Ethanamine analog 3 rotatable bonds
+1 rotatable bond
May influence bioactive conformation sampling; relevant for dynamic binding-site complementarity.
Based on 2D structure analysis; class-level inference from molecular mechanics.
Medicinal Chemistry Conformational Analysis Ligand-Receptor Fit

Regioisomeric Differentiation in Amine Substitution Pattern Impacts Binding Modality

The substitution pattern of the amine group on the alkyl chain is a critical determinant of biological activity. 2-(3-Methylpyridin-2-yl)propan-1-amine is a primary amine with the amino group on the terminal carbon, whereas its regioisomer, 1-(3-Methylpyridin-2-yl)propan-1-amine, features the amino group on the alpha-carbon adjacent to the pyridine ring. This positional difference can drastically alter the molecule's 3D pharmacophore and its ability to engage with targets . A class-level inference can be drawn from known SAR of similar compounds where alpha- vs. beta-amine substitution leads to distinct biological profiles .

Amine position regioisomerism
Class-level
Target Terminal (β) amine
Regioisomer Alpha amine
Shift by 2 carbon atoms
Alters pharmacophore geometry; requires target-specific validation when selecting regioisomer.
Structural comparison; functional equivalence cannot be assumed without empirical data.
Regioisomerism Target Engagement Pharmacophore Modeling

Optimal Research and Development Applications for 2-(3-Methylpyridin-2-yl)propan-1-amine Based on Evidence


Scaffold for Kinase Inhibitor Optimization Programs Targeting Hydrophobic Back Pockets

Given the established impact of the 3-methyl group on lipophilicity and steric bulk [1], 2-(3-Methylpyridin-2-yl)propan-1-amine serves as a valuable core scaffold for medicinal chemists designing kinase inhibitors, particularly where the target protein features a deep, hydrophobic back pocket. The methyl group can be strategically used to displace 'unhappy' water molecules or to fill a small hydrophobic cleft, thereby improving binding free energy. The scaffold's inherent flexibility (4 rotatable bonds) [2] further allows for systematic exploration of vectors to achieve optimal complementarity with the ATP-binding site or allosteric pockets.

Flexible Linker Module in the Assembly of PROTACs or Bivalent Ligands

The propan-1-amine chain of 2-(3-Methylpyridin-2-yl)propan-1-amine provides a specific length and degree of conformational freedom that makes it well-suited as a linker module in the construction of more complex, bifunctional molecules. In the design of Proteolysis Targeting Chimeras (PROTACs) or other bivalent ligands, the linker's length and flexibility are critical for inducing a productive ternary complex between the target protein and an E3 ligase. This compound offers a discrete and quantifiable linker option distinct from shorter ethylamine or more constrained alpha-amine alternatives.

Precursor for the Synthesis of N-Alkylated Derivatives with Tuned Basicity and Lipophilicity

The primary amine functionality at the terminus of the propyl chain is a versatile handle for further chemical derivatization [1]. It can be readily mono- or di-alkylated, acylated, or incorporated into heterocycles to fine-tune the molecule's basicity (pKa), lipophilicity, and overall three-dimensional shape. The presence of the 3-methylpyridine moiety ensures that the resulting derivatives retain a distinct electronic and steric signature compared to those derived from unsubstituted pyridylamine precursors, making it a preferred starting material for generating proprietary compound libraries with a specific property profile [2].

Application
Selection Property
Validation Focus
Kinase inhibitor scaffold studies targeting hydrophobic pockets
Lipophilicity and steric profile from 3-methyl group
Binding free energy and water-displacement analysis
Bifunctional ligand linker module (e.g., PROTAC)
Propan-1-amine chain length and flexibility
Ternary complex formation and linker-conformation screening
Building block for N-alkylated derivative libraries
Terminal primary amine handle with 3-methylpyridine signature
Derivatization efficiency and pKa/lipophilicity tuning

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

26 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2-(3-Methylpyridin-2-yl)propan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.